4-(3-Hydroxyphenoxy)butyronitrile

• Molecular Formula: C10H11NO2
• Molecular Weight: 177.20 g/mol
• IUPAC Name: 4-(3-hydroxyphenoxy)butanenitrile
• InChI: InChI=1S/C10H11NO2/c11-6-1-2-7-13-10-5-3-4-9(12)8-10/h3-5,8,12H,1-2,7H2
• InChI Key: BYSKQXSCNGHGIH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)OCCCC#N)O

Description

4-(3-Hydroxyphenoxy)butyronitrile is a nitrile derivative featuring a phenoxy group substituted with a hydroxyl group at the meta-position. This compound has garnered attention in materials science and organic synthesis due to its hydroxyl group, which enhances polarity and hydrogen-bonding capacity. Key synthetic routes include:

• Nucleophilic displacement: Wang et al. (2015) synthesized 4-(3-hydroxyphenoxy)phthalonitrile (HPPH) via a one-pot reaction involving 4-nitrophthalonitrile and 3-hydroxyphenol .
• Demethylation: Frączk et al. (2018) prepared 2-(3-hydroxyphenoxy)-5-chlorobenzonitrile by reacting 3-fluoro-5-chlorobenzonitrile with 3-methoxyphenol, followed by BBr₃-mediated demethylation .

Comparison with Similar Compounds

Substituted Phenoxy Butyronitriles

Compound Name	Substituent(s)	Key Properties/Applications	Reference
4-(3-Hydroxyphenoxy)butyronitrile	-OH (meta)	High polarity, hydrogen bonding; used in phthalonitrile polymer systems .
4-(2-Bromophenoxy)butyronitrile	-Br (ortho)	Lower polarity; bromine enhances electrophilicity. Yield: 73% (0.1748 g) .
4-(3-Bromophenoxy)butyronitrile	-Br (meta)	Similar reactivity to ortho-Br analog; lower yield (46%, 0.1096 g) .
4-(2,4-Dichlorophenoxy)butyronitrile	-Cl (ortho, para)	Increased lipophilicity; potential agrochemical applications .

Structural Insights :

• Electron-withdrawing groups (e.g., -Br, -Cl) increase stability and resistance to biodegradation compared to -OH .
• Hydroxyl group enhances solubility in polar solvents and facilitates polymerization in materials science .

Amino-Substituted Butyronitriles

Compound Name	Substituent(s)	Key Properties/Applications	Reference
4-(Dimethylamino)butyronitrile	-N(CH₃)₂	Strong electron-donating group; increased basicity and solubility. Used in pharmaceutical intermediates .
4-(Dibutylamino)butyronitrile	-N(C₄H₉)₂	Higher lipophilicity; applications in organic synthesis .

Functional Group Impact :

• Amino groups (-NH₂, -NR₂) improve solubility in aqueous media but may reduce thermal stability compared to hydroxylated analogs .

Agrochemical Butyronitrile Derivatives

Compound Name	Structure/Substituents	Key Properties/Applications	Reference
Fenbuconazole	-Cl (para), -C₆H₅, -1H-1,2,4-triazole	Triazole fungicide; inhibits ergosterol synthesis. MW: 336.8 g/mol .
Butyronitrile (parent)	-H (no substituents)	High volatility; precursor to amprolium (poultry drug). Biodegradable via Rhodococcus sp. MTB5 .

Physicochemical and Environmental Properties

Surface Tension and Solubility

• Butyronitrile : Surface tension = 27.5 dyn/cm at 20°C .

Biodegradation

• Butyronitrile : Fully mineralized by Rhodococcus sp. MTB5 via nitrile hydratase and amidase pathways .
• Halogenated Derivatives : Slower degradation due to reduced microbial accessibility .